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Compound of Interest

Compound Name: ACY-775

Cat. No.: B605172 Get Quote

This technical support center provides guidance for researchers, scientists, and drug

development professionals on the dissolution and handling of ACY-775 for in vivo experiments.

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for dissolving ACY-775 for in vivo use?

A1: ACY-775 has poor aqueous solubility, and the choice of solvent depends on the desired

concentration and administration route. Several vehicles have been successfully used:

For lower concentrations and intraperitoneal (i.p.) injection: A common vehicle is a mixture of

DMSO and saline. For example, ACY-775 can be first dissolved in DMSO and then diluted

with 0.9% saline to a final DMSO concentration of 0.75%.[1]

For higher concentrations (e.g., 50 mg/kg) where solubility is a challenge: ACY-775 has

been administered as a suspension. A homogeneous suspension can be prepared in CMC-

Na (carboxymethylcellulose sodium) solution.

Alternative clear solution formulations for i.p. or oral administration: Multi-component solvent

systems can be used to achieve a clear solution at concentrations up to at least 2.5 mg/mL.

[2] Common formulations include combinations of DMSO, PEG300, Tween-80, and saline or

other vehicles like 20% SBE-β-CD in saline or corn oil.[2]

Q2: What is the solubility of ACY-775 in common laboratory solvents?
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A2: The solubility of ACY-775 in DMSO is 66 mg/mL (199.78 mM).[3] It is important to use

fresh, moisture-free DMSO as absorbed moisture can reduce solubility.[3] ACY-775 is reported

to be insoluble in water.[3]

Q3: How should I prepare a stock solution of ACY-775?

A3: It is recommended to prepare a concentrated stock solution in 100% DMSO.[3][2] This

stock solution can then be diluted with the appropriate vehicle for your in vivo experiment. To

avoid repeated freeze-thaw cycles, it is best to aliquot the stock solution into smaller volumes

for single use.[3][2]

Q4: How should I store ACY-775 powder and stock solutions?

A4:

Powder: Store at -20°C for up to 3 years.[3]

Stock solutions in solvent: Store at -80°C for up to 1 year, or at -20°C for up to 1 month.[3][2]
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Issue Possible Cause Recommended Solution

Precipitation upon dilution of

DMSO stock with aqueous

buffer.

ACY-775 has poor aqueous

solubility and can precipitate

out when the DMSO

concentration is significantly

lowered.

* Increase the proportion of co-

solvents like PEG300 and

Tween-80 in the final

formulation.[2] * Consider

using a suspension formulation

with a suspending agent like

CMC-Na.[3] * Gentle heating

and/or sonication can aid in

redissolving the compound.[2]

Inconsistent results between

animals.

If using a suspension,

inconsistent dosing due to

settling of the compound can

lead to variability. Poor

bioavailability can also

contribute.[1]

* Ensure the suspension is

homogeneous by vortexing

thoroughly immediately before

each injection. * Consider

using a clear solution

formulation if the required dose

allows, to improve consistency

of drug exposure.[2]

Difficulty achieving the desired

high concentration in solution.

The inherent low solubility of

ACY-775 limits the maximum

achievable concentration in

many vehicles.

* For high doses (e.g., 50

mg/kg), administration as a

suspension is a common and

published method.[1] * Explore

the use of solubilizing agents

like SBE-β-CD.[2]

Experimental Protocols
Preparation of ACY-775 for Intraperitoneal (i.p.) Injection
(Clear Solution)
This protocol is adapted from formulations provided by chemical suppliers and is suitable for

achieving a clear solution.

Materials:
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ACY-775 powder

DMSO (fresh, anhydrous)

PEG300

Tween-80

Saline (0.9% NaCl)

Procedure:

Prepare a stock solution of ACY-775 in DMSO (e.g., 25 mg/mL).[2]

To prepare a 1 mL working solution, sequentially add the following, ensuring the solution is

clear after each addition:

100 µL of the 25 mg/mL ACY-775 DMSO stock solution.

400 µL of PEG300. Mix until clear.

50 µL of Tween-80. Mix until clear.

450 µL of Saline. Mix until clear.

This will result in a final concentration of 2.5 mg/mL ACY-775 in a vehicle of 10% DMSO,

40% PEG300, 5% Tween-80, and 45% Saline.[2] The mixed solution should be used

immediately for optimal results.[3]

Preparation of ACY-775 for Oral Administration
(Suspension)
This protocol is suitable for administering higher doses of ACY-775.

Materials:

ACY-775 powder

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 10 Tech Support

https://www.benchchem.com/product/b605172?utm_src=pdf-body
https://www.benchchem.com/product/b605172?utm_src=pdf-body
https://www.medchemexpress.com/ACY-775.html
https://www.benchchem.com/product/b605172?utm_src=pdf-body
https://www.benchchem.com/product/b605172?utm_src=pdf-body
https://www.medchemexpress.com/ACY-775.html
https://www.selleckchem.com/products/acy-775.html
https://www.benchchem.com/product/b605172?utm_src=pdf-body
https://www.benchchem.com/product/b605172?utm_src=pdf-body
https://www.benchchem.com/product/b605172?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b605172?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


CMC-Na (carboxymethylcellulose sodium) solution (e.g., 0.5% or 1% in water)

Procedure:

Weigh the required amount of ACY-775 powder.

Add the ACY-775 powder to the appropriate volume of CMC-Na solution to achieve the

desired final concentration (e.g., 5 mg/mL).[3]

Mix thoroughly using a vortex mixer to obtain a homogeneous suspension.

Ensure the suspension is well-mixed immediately before each administration to ensure

consistent dosing.

Quantitative Data Summary
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Solvent/Vehicl
e

Solubility/Con
centration

Formulation
Details

Administration
Route

Reference

DMSO
66 mg/mL

(199.78 mM)
- In vitro/Stock [3]

0.75% DMSO in

0.9% Saline

Not specified

(used for dilution)

Final

concentration of

DMSO is 0.75%

i.p.

10% DMAC,

10% Solutol

HS15, 80%

Saline

5 mg/kg dose

prepared
- Not specified [1]

CMC-Na ≥ 5 mg/mL
Homogeneous

suspension
Oral

10% DMSO,

40% PEG300,

5% Tween-80,

45% Saline

≥ 2.5 mg/mL Clear solution Not specified [2]

10% DMSO,

90% (20% SBE-

β-CD in Saline)

≥ 2.5 mg/mL Clear solution Not specified [2]

10% DMSO,

90% Corn Oil
≥ 2.5 mg/mL Clear solution Not specified [2]

Visualizations
Experimental Workflow for ACY-775 Solution
Preparation
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Caption: Workflow for preparing ACY-775 solutions and suspensions.

Signaling Pathway of ACY-775
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Acetylated α-Tubulin

Promotes accumulation of
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Caption: ACY-775 inhibits HDAC6, leading to increased α-tubulin acetylation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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